Cas no 1803432-24-7 (2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1803432-24-7
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930053
• Update Time: 2025-05-27

2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-3-1-5(15-7(10,11)12)14-4(2-13)6(3)9/h1H,2,13H2
• InChI Key： GVJZDBODDKDCNU-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1Cl)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1803432-24-7)

2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1803432-24-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, bromo and chloro substituents, and a trifluoromethoxy group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and crop protection agents.

The molecular structure of 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of the trifluoromethoxy group, in particular, enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Recent studies have explored its utility in designing inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory therapeutics.

In agrochemical applications, this compound's bromo and chloro substituents offer sites for further functionalization, enabling the development of next-generation pesticides with improved efficacy and environmental safety. The aminomethyl group also provides a handle for conjugation, making it a candidate for targeted delivery systems in precision agriculture. These attributes address current industry trends toward sustainable and eco-friendly crop protection solutions.

The synthesis of 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine typically involves multi-step reactions, including halogenation and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the broader shift toward green chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards demanded by regulatory bodies.

From a commercial perspective, the demand for CAS No. 1803432-24-7 is driven by its niche applications in high-value markets. Suppliers and manufacturers emphasize scalability and cost-efficiency to meet the needs of academic institutions, contract research organizations (CROs), and pharmaceutical companies. Custom synthesis services for this compound are also gaining traction, catering to the bespoke requirements of R&D teams.

Emerging trends in artificial intelligence (AI) and machine learning (ML) are further accelerating the exploration of 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine. Computational models predict its interactions with biological targets, reducing experimental timelines and costs. This synergy between wet-lab and in-silico approaches exemplifies the transformative potential of digital tools in chemical research.

Safety and handling protocols for CAS No. 1803432-24-7 adhere to global guidelines, ensuring safe laboratory practices. While not classified as hazardous under standard conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to maintain stability and prevent degradation.

In summary, 2-(Aminomethyl)-4-bromo-3-chloro-6-(trifluoromethoxy)pyridine represents a cutting-edge compound at the intersection of chemistry and life sciences. Its structural complexity and functional diversity position it as a key player in addressing contemporary challenges in drug development and sustainable agriculture. As research progresses, this molecule is poised to unlock new opportunities for innovation across multiple disciplines.